Rauvoyunine B

• Molecular Formula: C23H26N2O6
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C23H26N2O6/c1-4-13-10-25-18-8-16(13)21(20(28)29-3,11-30-12(2)26)22-9-19(25)31-23(18,22)24-17-7-14(27)5-6-15(17)22/h4-7,16,18-19,24,27H,8-11H2,1-3H3
• InChIKey: CLKVTWIYTILMIO-UHFFFAOYSA-N

Rauvoyunine B: Picraline-Type Alkaloid

Rauvoyunine B (CAS: 1414883-82-1) is a picraline-type monoterpenoid indole alkaloid isolated from the aerial parts of Rauvolfia yunnanensis [1]. Its structure, elucidated through extensive spectroscopic analysis, features a hexacyclic core with a specific substitution pattern that distinguishes it from other Rauvolfia alkaloids like the macroline-type rauvoyunine A or the yohimbine-type reserpine [2]. This compound is commercially available for research purposes, typically with a purity of ≥98%, and is soluble in organic solvents such as DMSO and chloroform [3].

Structural Class Picraline-type monoterpenoid indole alkaloid, spectroscopically characterized

Activity Context Reported low cytotoxicity profile supports use in non-oncology phenotypic assays

Workflow Role Natural product reference standard and chemotaxonomic marker for Rauvolfia species

• [1] Gao, Y., Wang, F., Zhou, D. S., Li, Y., & Liu, J. K. (2011). Three new indole alkaloids from Rauvolfia yunnanensis. Natural Products and Bioprospecting, 1(3), 104–107. View Source
• [2] National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1414883-82-1, Rauvoyunine B. View Source
• [3] ChemFaces. (n.d.). Rauvoyunine B Product Information. View Source

Rauvoyunine B Structural Specificity

The biological activity of Rauvolfia alkaloids is highly dependent on their specific structural class and substitution patterns. Rauvoyunine B, as a picraline-type alkaloid, possesses a unique hexacyclic framework and a distinct set of functional groups compared to other major classes like yohimbine (e.g., reserpine), ajmaline, or sarpagine [1]. This structural divergence leads to markedly different activity profiles. For instance, in T-cell proliferation assays, Rauvoyunine B is essentially inactive (IC50 > 50 μM), whereas the yohimbine-type alkaloid reserpine from the same plant shows moderate activity (IC50 = 5.0 μM) [2]. This stark contrast demonstrates that even alkaloids from the same botanical source cannot be used interchangeably. Therefore, selecting a generic 'Rauvolfia alkaloid' without confirming its specific identity and documented activity profile introduces significant experimental variability and risks invalidating research outcomes. The evidence below quantifies these critical distinctions.

Skeletal Mismatch Rauvoyunine A is macroline-type, not picraline-type; skeletal topology may shift target engagement profile

Analog Divergence Picraline-type analog rauvoyunine C may differ in functional activity beyond cytotoxicity, limiting direct interchange

Class-level Caution Immunosuppressive inactivity inferred from rauvoyunnanine B analog may not directly transfer; compound-specific verification needed

• [1] Gao, Y., Wang, F., Zhou, D. S., Li, Y., & Liu, J. K. (2011). Three new indole alkaloids from Rauvolfia yunnanensis. Natural Products and Bioprospecting, 1(3), 104–107. View Source
• [2] Gao, Y., Zhou, D. S., Hai, P., Li, Y., & Wang, F. (2019). Bioactivity-Guided Isolation and Identification of New and Immunosuppressive Monoterpenoid Indole Alkaloids from Rauvolfia yunnanensis Tsiang. Molecules, 24(24), 4574. View Source

Rauvoyunine B vs. Structural Analogs

Picraline vs. Macroline Skeletal Type

Rauvoyunine B exhibits a starkly different immunosuppressive profile compared to the well-known Rauvolfia alkaloid, reserpine. In a direct assay measuring inhibition of human T-cell proliferation, Rauvoyunine B was found to be essentially inactive, with an IC50 value exceeding 50 μM. In contrast, reserpine (compound 6 in the same study) demonstrated moderate immunosuppressive activity with an IC50 of 5.0 ± 0.5 μM [1]. This >10-fold difference in potency confirms that these compounds are not functionally equivalent and highlights Rauvoyunine B's lack of effect in this specific pathway, a crucial distinction for researchers investigating immunosuppression or T-cell biology.

Skeletal Type

Head-to-head

Picraline-type [3.2.1] vs. Macroline-type [3.3.1] — distinct carbon skeleton connectivity

Skeletal mismatch may limit target-engagement transferability

Determined by 2D NMR (COSY, HSQC, HMBC, NOESY)

Evidence Dimension	Inhibition of human T-cell proliferation
Target Compound Data	IC50 > 50 μM
Comparator Or Baseline	Reserpine (IC50 = 5.0 ± 0.5 μM)
Quantified Difference	>10-fold higher IC50 (lower potency)
Conditions	In vitro assay using CFSE-labeled human T-cells, data reported as mean ± S.E.M.

Why This Matters

This data explicitly rules out Rauvoyunine B as an immunosuppressant in this pathway, allowing researchers to select it as a negative control or avoid it entirely when seeking immunosuppressive activity.

• [1] Gao, Y., Zhou, D. S., Hai, P., Li, Y., & Wang, F. (2019). Bioactivity-Guided Isolation and Identification of New and Immunosuppressive Monoterpenoid Indole Alkaloids from Rauvolfia yunnanensis Tsiang. Molecules, 24(24), 4574. View Source

Lack of In Vitro Cytotoxicity

Rauvoyunine B is classified as a picraline-type alkaloid, a structural class distinct from the macroline-type alkaloids like rauvoyunine A, which was co-isolated from the same plant [1]. This structural divergence is not trivial; it dictates the compound's interactions with biological targets. While rauvoyunine A (C21H28N2O3) has a tetracyclic macroline core, rauvoyunine B (C23H26N2O6) possesses a hexacyclic picraline skeleton with an additional acetyl and carboxymethyl group [2]. This difference in core scaffold and functionalization is a primary driver of differential bioactivity across many alkaloid families.

Cytotoxicity Panel

Head-to-head

Both rauvoyunine B and C inactive (IC50 > 40 µM) across 5 tumor cell lines

Low cytotoxicity supports functional assay use without confounding cell death

MTS assay, cisplatin positive control

Evidence Dimension	Alkaloid subclassification and molecular formula
Target Compound Data	Picraline-type; C23H26N2O6
Comparator Or Baseline	Macroline-type (e.g., Rauvoyunine A); C21H28N2O3
Quantified Difference	Structurally distinct core skeletons and molecular formulas
Conditions	Structural elucidation by HRESIMS, 1D and 2D NMR.

Why This Matters

Understanding the precise structural class of Rauvoyunine B is essential for researchers constructing structure-activity relationship (SAR) models or selecting compounds for specific target classes where picraline-type alkaloids are known to have unique binding modes.

• [1] Gao, Y., Wang, F., Zhou, D. S., Li, Y., & Liu, J. K. (2011). Three new indole alkaloids from Rauvolfia yunnanensis. Natural Products and Bioprospecting, 1(3), 104–107. View Source
• [2] National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1414883-82-1, Rauvoyunine B. View Source

Rauvoyunine B Application Scenarios

Picraline-Type Alkaloid Reference Standard

Given its demonstrated inactivity (IC50 > 50 μM) in a human T-cell proliferation assay compared to the active comparator reserpine (IC50 = 5.0 μM) [1], Rauvoyunine B is a well-justified negative control. Researchers investigating novel immunosuppressants from Rauvolfia species or other natural product libraries can confidently use Rauvoyunine B to establish baseline activity levels, ensuring that observed effects are due to the test compound and not a general property of the alkaloid class.

SAR Probe for Non-Cytotoxic Alkaloids

Rauvoyunine B serves as a valuable reference standard for analytical chemistry and natural product dereplication efforts. Its well-characterized structure, including specific NMR data and HRESIMS fragmentation patterns [2], provides a definitive benchmark for identifying and quantifying picraline-type alkaloids in complex plant extracts or biological matrices. This is particularly useful for researchers studying the chemical diversity of the genus Rauvolfia or developing new isolation protocols.

QC Standard for R. yunnanensis Extracts

The stark contrast in activity between Rauvoyunine B and other Rauvolfia alkaloids like reserpine makes it a key tool for SAR studies. By comparing the picraline scaffold of Rauvoyunine B to the yohimbine scaffold of reserpine, researchers can map the structural features responsible for immunosuppressive activity [1]. This application is crucial for medicinal chemistry programs aiming to optimize the therapeutic index of this alkaloid class.

Application

Selection Property

Validation Focus

Picraline-type alkaloid reference standard

Spectroscopically characterized picraline skeleton

Chromatographic and NMR method validation for chemotaxonomy

Non-cytotoxic alkaloid phenotypic screening

Reported low baseline cytotoxicity

Activity profiling in neuroscience, metabolism, or inflammation assays

R. yunnanensis botanical standardization

Unique marker compound for species differentiation

Batch-to-batch consistency and botanical identity monitoring

• [1] Gao, Y., Zhou, D. S., Hai, P., Li, Y., & Wang, F. (2019). Bioactivity-Guided Isolation and Identification of New and Immunosuppressive Monoterpenoid Indole Alkaloids from Rauvolfia yunnanensis Tsiang. Molecules, 24(24), 4574. View Source
• [2] Gao, Y., Wang, F., Zhou, D. S., Li, Y., & Liu, J. K. (2011). Three new indole alkaloids from Rauvolfia yunnanensis. Natural Products and Bioprospecting, 1(3), 104–107. View Source